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Abstract

10-Undecenal, a long-chain aliphatic aldehyde, is emerging from its traditional roles in the
fragrance and flavor industries to become a molecule of interest in life science and drug
development research. While direct research into its biochemical applications is still
developing, studies on its parent compound, undecylenic acid, and related molecules suggest
a range of potential biological activities. This technical guide provides a comprehensive
overview of the known properties of 10-undecenal, its potential mechanisms of action based
on related compounds, available quantitative data, and detailed experimental protocols for its
use in a research setting.

Introduction

10-Undecenal, also known as undecylenic aldehyde, is an 11-carbon unsaturated aldehyde.[1]
[2][3] Its chemical structure, featuring a terminal double bond and a reactive aldehyde group,
makes it a versatile molecule for both chemical synthesis and biological interactions.[4]
Traditionally used in the formulation of fragrances and as a flavoring agent, its structural
similarity to biologically active fatty acids and aldehydes has prompted investigation into its
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potential as a biochemical reagent.[2][3][5] This document serves as a technical resource for
researchers exploring the applications of 10-undecenal in life science research, with a focus
on its potential antifungal, anti-cancer, and anti-inflammatory properties.

Physicochemical Properties

10-Undecenal is a colorless to pale yellow liquid with a characteristic fatty, rosy, and citrus-like
odor upon dilution.[6] Its key physicochemical properties are summarized in the table below.

Property Value Reference(s)
Chemical Formula C11H200 [1107]
Molecular Weight 168.28 g/mol [1]

CAS Number 112-45-8 [1][7]

Boiling Point 98-100 °C at 3 mmHg [1]

Density 0.840-0.850 g/mL [1]

N Insoluble in water; soluble in
Solubility ] ) [5]
organic solvents like ethanol.

logP (o/w) 3.7 [6]

Potential Biological Activities and Mechanisms of
Action

While direct studies on the specific molecular targets of 10-undecenal are limited, research on
its parent compound, undecylenic acid, provides significant insights into its potential biological
activities.

Antifungal Activity

Undecylenic acid is a well-established antifungal agent, and it is plausible that 10-undecenal
shares a similar mechanism of action.[8][9] The primary target of undecylenic acid's antifungal
activity is the fungal cell membrane and the process of biofilm formation, particularly in Candida
albicans.[8][10][11]
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Proposed Mechanism of Action:

« Inhibition of Biofilm Formation: Undecylenic acid has been shown to inhibit the formation of
C. albicans biofilms at concentrations above 3 mM.[8][10] Biofilms are critical for the
virulence and drug resistance of pathogenic fungi.

 Disruption of Hyphal Growth: The morphological transition from yeast to a filamentous
(hyphal) form is a key virulence factor for C. albicans. Undecylenic acid abolishes this
transition at concentrations above 4 mM.[8][10]

 Alteration of Cell Morphology: Treatment with undecylenic acid leads to a crumpled and
atrophic appearance of C. albicans cells, as observed under scanning electron microscopy.
[10]

o Downregulation of Virulence-Associated Genes: Undecylenic acid treatment decreases the
transcription of genes encoding hydrolytic enzymes (secreted aspartic proteases, lipases,
and phospholipases) and hyphal wall protein 1 (HWP1), all of which are crucial for fungal
pathogenicity.[8][10]

Fungal Cell

disrupts Cell_Membrane

downregulates
(HWP1, proteases, lipases,

Gene_Expression

> Morphology
Biofilm_Formation

Candida_albicans inhibits hyphal growth

10-Undecenal interacts with

inhibits

Click to download full resolution via product page

Caption: Proposed antifungal mechanism of 10-undecenal.
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Anti-Cancer Activity

A novel formulation of undecylenic acid, GS-1, has demonstrated pro-apoptotic antitumor
activity in vitro.[12] This suggests that 10-undecenal may also possess cytotoxic effects
against cancer cells.

Proposed Mechanism of Action:

 Induction of Apoptosis: GS-1 induces concentration-dependent tumor cell death through a
caspase-dependent apoptotic pathway.[12]

e Mitochondrial Membrane Depolarization: Treatment with GS-1 leads to a reduction in the
mitochondrial membrane potential, a key event in the intrinsic pathway of apoptosis.[12]

e Intracellular Localization: GS-1 has been observed to localize to intracellular lipid droplets.
[12]
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Caption: Potential pro-apoptotic mechanism of 10-undecenal in cancer cells.

Anti-Inflammatory Activity

Studies on undecane, the saturated alkane counterpart of 10-undecenal, have shown anti-
inflammatory effects in mast cells and keratinocytes. This suggests a potential role for 10-
undecenal in modulating inflammatory responses.

Proposed Mechanism of Action:

 Increased Intracellular cAMP: Undecane increases intracellular cyclic adenosine
monophosphate (CAMP) levels.
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« Inhibition of Inflammatory Mediator Release: The elevation in cCAMP leads to the inhibition of
degranulation and secretion of pro-inflammatory molecules such as tumor necrosis factor-
alpha (TNF-a) and interleukin-8 (IL-8).

+ Downregulation of NF-kB Activity: In keratinocytes, undecane reverses the increased
phosphorylation of p38 and the transcriptional activity of nuclear factor kappa B (NF-kB), a
key regulator of inflammation. This leads to a reduction in the expression of inflammatory
chemokines like TARC and MDC.
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Caption: Putative anti-inflammatory signaling pathway of 10-undecenal.

Quantitative Data
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Quantitative data on the biological activity of 10-undecenal is limited. The following table
summarizes available data from safety assessments.

Organismi/Cell .
Assay Li Endpoint Result Reference(s)
ine

Positive (<80%

BlueScreen o )
Human cells Cytotoxicity relative cell [13]
Assay )
density)
Positive (without
BlueScreen o )
Human cells Genotoxicity metabolic [13]
Assay o
activation)
Negative (with
BlueScreen o )
Human cells Genotoxicity metabolic [13]
Assay o
activation)
In vivo Negative at
Micronucleus Mouse Clastogenicity doses up to 2000 [13]
Assay mg/kg
Negative at
S o concentrations
Ames Test S. typhimurium Mutagenicity [13]
up to 5000 p
g/plate

Experimental Protocols

Detailed experimental protocols for the use of 10-undecenal as a primary research reagent are
not widely published. The following are generalized protocols based on standard
methodologies and the available safety and biological data.

In Vitro Cytotoxicity Assay (e.g., MTT or XTT Assay)

This protocol is designed to assess the cytotoxic effects of 10-undecenal on a chosen cell line.
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Caption: General workflow for an in vitro cytotoxicity assay.
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Methodology:

o Cell Seeding: Seed the desired cell line into a 96-well plate at an appropriate density and
allow them to adhere overnight.

o Preparation of 10-Undecenal Solutions: Prepare a stock solution of 10-undecenal in a
suitable organic solvent (e.g., DMSO or ethanol) and then make serial dilutions in the cell
culture medium to achieve the final desired concentrations. Ensure the final solvent
concentration is non-toxic to the cells.

o Cell Treatment: Remove the old medium from the cells and add the medium containing the
different concentrations of 10-undecenal. Include a vehicle control (medium with the solvent
only) and a positive control for cytotoxicity.

 Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).

» Addition of Viability Reagent: Add the MTT or XTT reagent to each well according to the
manufacturer's instructions and incubate for 2-4 hours.

o Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate
reader.

o Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell
growth).

Fungal Biofilm Inhibition Assay

This protocol is adapted from studies on undecylenic acid to assess the effect of 10-undecenal
on Candida albicans biofilm formation.[8][10]
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Caption: Workflow for assessing fungal biofilm inhibition.
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Methodology:
e Yeast Culture: Grow C. albicans in a suitable liquid medium overnight.

e Preparation of Inoculum: Wash and resuspend the yeast cells in fresh medium to a
standardized concentration.

o Treatment and Biofilm Formation: In a 96-well plate, add the yeast inoculum to each well
along with serial dilutions of 10-undecenal. Include appropriate controls. Incubate the plate
under conditions that promote biofilm formation.

e Removal of Planktonic Cells: After the incubation period, carefully wash the wells to remove
any non-adherent, planktonic cells.

 Biofilm Quantification: Quantify the remaining biofilm using a suitable method such as crystal
violet staining (to measure biomass) or an XTT assay (to measure metabolic activity).

o Data Analysis: Compare the biofilm formation in the presence of 10-undecenal to the control
wells to determine the inhibitory effect.

Conclusion and Future Directions

10-Undecenal is a biochemical reagent with potential applications in life science research that
are yet to be fully explored. While its primary use has been in non-biological fields, the known
antifungal, anti-cancer, and anti-inflammatory properties of its parent compound, undecylenic
acid, and related molecules provide a strong rationale for investigating 10-undecenal in these
areas. The data and protocols presented in this guide offer a starting point for researchers
interested in elucidating the specific mechanisms of action and therapeutic potential of this
intriguing molecule. Future research should focus on identifying the direct molecular targets of
10-undecenal, determining its efficacy in various in vitro and in vivo models, and exploring its
potential as a lead compound in drug discovery programs.
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 To cite this document: BenchChem. [10-undecenal as a biochemical reagent in life science
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094395#10-undecenal-as-a-biochemical-reagent-in-
life-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 12 /13 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/10-Undecenal
https://www.thegoodscentscompany.com/data/rw1000332.html
https://www.medchemexpress.com/10-undecenal.html
https://patents.google.com/patent/US5306845A/en
https://foodb.ca/compounds/FDB003139
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/aldehyde-c11-undecylenic
https://webbook.nist.gov/cgi/cbook.cgi?ID=C112458&Mask=80
https://pubmed.ncbi.nlm.nih.gov/26902505/
https://pubmed.ncbi.nlm.nih.gov/26902505/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-undecenoic-acid
https://www.researchgate.net/publication/295814103_Antifungal_effects_of_undecylenic_acid_on_the_biofilm_formation_of_Candida_albicans
https://pmc.ncbi.nlm.nih.gov/articles/PMC8313291/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8313291/
https://www.mdpi.com/1422-0067/23/22/14170
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/112-45-8.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/112-45-8.pdf
https://www.benchchem.com/product/b094395#10-undecenal-as-a-biochemical-reagent-in-life-science-research
https://www.benchchem.com/product/b094395#10-undecenal-as-a-biochemical-reagent-in-life-science-research
https://www.benchchem.com/product/b094395#10-undecenal-as-a-biochemical-reagent-in-life-science-research
https://www.benchchem.com/product/b094395#10-undecenal-as-a-biochemical-reagent-in-life-science-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/product/b094395?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

